![molecular formula C13H12ClNO3 B3173828 Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate CAS No. 950276-29-6](/img/structure/B3173828.png)
Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate
Overview
Description
Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate is a chemical compound with the molecular formula C13H12ClNO3 . It has a molecular weight of 265.69 .
Molecular Structure Analysis
The molecular structure of Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate can be represented by the SMILES stringO=C(OCC)C1=NC2=C(C=C(C=C2)OC)C(=N1)Cl
.
Scientific Research Applications
- Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate has demonstrated antimicrobial and antifungal activity. Researchers have explored its potential as a novel agent against bacterial and fungal infections. Its mechanism of action involves disrupting essential cellular processes in microorganisms, making it a promising candidate for drug development .
- Inflammation plays a crucial role in various diseases. Studies have investigated the anti-inflammatory properties of this compound. By modulating inflammatory pathways, it may contribute to the development of new anti-inflammatory drugs .
- Quinoline derivatives have attracted attention in cancer research due to their diverse biological activities. Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate could potentially inhibit cancer cell growth or induce apoptosis. Researchers explore its effects on different cancer cell lines and evaluate its potential as an anticancer agent .
- Quinoline derivatives often act as ligands in coordination chemistry. Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate can form complexes with transition metal ions. These complexes may have applications in catalysis, materials science, and bioinorganic chemistry .
- Quinoline-based compounds exhibit interesting photophysical properties. Researchers have investigated their fluorescence behavior, which could be useful for designing fluorescent sensors. Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate might find applications in detecting specific analytes or monitoring environmental changes .
- Quinoline derivatives have been explored as potential agrochemicals. Their pesticidal properties make them relevant for crop protection. Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate could be part of formulations targeting pests or plant diseases .
Antimicrobial and Antifungal Properties
Anti-Inflammatory Effects
Anticancer Research
Metal Chelation and Coordination Chemistry
Photophysical Properties and Sensors
Agrochemicals and Pest Control
properties
IUPAC Name |
ethyl 6-chloro-4-methoxyquinoline-2-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO3/c1-3-18-13(16)11-7-12(17-2)9-6-8(14)4-5-10(9)15-11/h4-7H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBOKCWRXIGHQDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=C(C=C(C=C2)Cl)C(=C1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-chloro-4-methoxyquinoline-2-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.